Cas no 941943-31-3 (4-methoxy-N-4-({(pyridin-4-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-methoxy-N-4-({(pyridin-4-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 941943-31-3
• MF: C₁₉H₁₈N₄O₃S
• MW: 382.436222553253
• CID: 6216210
• PubChem ID: 16820213
• Update Time: 2025-08-05

4-methoxy-N-4-({(pyridin-4-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-4-({(pyridin-4-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide
• AB00678086-01
• 4-methoxy-N-[4-[2-oxo-2-(pyridin-4-ylmethylamino)ethyl]-1,3-thiazol-2-yl]benzamide
• AKOS024628180
• 4-methoxy-N-(4-(2-oxo-2-((pyridin-4-ylmethyl)amino)ethyl)thiazol-2-yl)benzamide
• 941943-31-3
• 4-methoxy-N-[4-({[(pyridin-4-yl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]benzamide
• F2202-0451

• Inchi： 1S/C19H18N4O3S/c1-26-16-4-2-14(3-5-16)18(25)23-19-22-15(12-27-19)10-17(24)21-11-13-6-8-20-9-7-13/h2-9,12H,10-11H2,1H3,(H,21,24)(H,22,23,25)
• InChI Key： ZIABSHYTIIKGEN-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCC2C=CN=CC=2)=O)N=C1NC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 382.10996162g/mol
• Monoisotopic Mass: 382.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 121Ų

Additional information on 4-methoxy-N-4-({(pyridin-4-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide

Introduction to 4-methoxy-N-4-({(pyridin-4-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide (CAS No. 941943-31-3)

4-methoxy-N-4-({(pyridin-4-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide (CAS No. 941943-31-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of diseases involving inflammation and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of 4-methoxy-N-4-({(pyridin-4-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide is notable for its intricate arrangement of functional groups. The molecule consists of a benzamide moiety linked to a thiazole ring, which is further substituted with a pyridine-containing carbamoyl group and a methoxy group. This combination of functional groups imparts unique chemical properties and biological activities to the compound. The thiazole ring, in particular, is known for its ability to form stable complexes with metal ions and its potential as a scaffold for bioactive molecules.

The synthesis of 4-methoxy-N-4-({(pyridin-4-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the condensation of 4-methoxybenzoyl chloride with 2-aminothiazole to form the benzamide intermediate. Subsequent reactions with pyridine derivatives and carbonyl compounds yield the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, making it more accessible for large-scale applications.

In terms of biological activities, 4-methoxy-N-4-({(pyridin-4-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide has demonstrated significant potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models. The mechanism of action is believed to involve the modulation of signaling pathways associated with inflammation, such as NF-kappaB and MAPK pathways. These findings suggest that the compound could be a valuable candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-methoxy-N-4-({(pyridin-4-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colorectal cancer. The anticancer activity is thought to be mediated through multiple mechanisms, including the inhibition of cell proliferation, induction of cell cycle arrest, and suppression of angiogenesis. These findings have sparked interest in further investigating the potential use of this compound as an anticancer agent.

The pharmacokinetic properties of 4-methoxy-N-4-{(pyridin-4-y\-lmethylcarbamoyl}methyl)-1,3-thiazol\-2\-ylbenzamide have also been studied extensively. Research has shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time. Additionally, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 4-methoxy-N\-4\-{(\pyridin\-4\-y\-lmethylcarbamoyl}methyl)\--1\-,3\--thiazol\-2\-ylbenzamide (CAS No. 941943\-31\-3) represents a promising lead compound in the field of medicinal chemistry and drug discovery. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent for inflammatory diseases and cancer. Ongoing research continues to explore its full potential and optimize its properties for clinical applications.